Cas no 16499-66-4 (4-chloro-8-(trifluoromethyl)quinazoline)

• Product Name: 4-chloro-8-(trifluoromethyl)quinazoline
• CAS No: 16499-66-4
• MF: C₉H₄ClF₃N₂
• MW: 232.589671134949
• MDL: MFCD09837195
• CID: 3155686
• PubChem ID: 12806743
• Update Time: 2025-05-21

4-chloro-8-(trifluoromethyl)quinazoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-8-(trifluoromethyl)quinazoline
• CS-0263269
• 16499-66-4
• 817-957-2
• SCHEMBL856451
• RAA49966
• F2124-1044
• EN300-85884
• DTXSID301281579
• Z1238544820
• AKOS000320241

• MDL： MFCD09837195
• Inchi： 1S/C9H4ClF3N2/c10-8-5-2-1-3-6(9(11,12)13)7(5)14-4-15-8/h1-4H
• InChI Key： SIYUSYOXHWFHGY-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=C(C(F)(F)F)C2=NC=N1

Computed Properties

• Exact Mass: 232.0015103Da
• Monoisotopic Mass: 232.0015103Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 25.8Ų

Additional information on 4-chloro-8-(trifluoromethyl)quinazoline

4-Chloro-8-(Trifluoromethyl)Quinazoline: A Comprehensive Overview

The compound 4-Chloro-8-(Trifluoromethyl)Quinazoline (CAS No. 16499-66-4) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the broader class of quinazolines, which are heterocyclic aromatic compounds with a wide range of applications. The quinazoline core of this molecule serves as a versatile scaffold for various functional groups, making it an ideal candidate for exploring novel chemical reactions and biological activities.

Recent advancements in synthetic chemistry have enabled the precise construction of 4-Chloro-8-(Trifluoromethyl)Quinazoline through a variety of methodologies. One notable approach involves the use of microwave-assisted synthesis, which has significantly accelerated the reaction process while maintaining high yields and purity. This method has been particularly effective in constructing the trifluoromethyl group at the 8-position, a feature that contributes to the compound's unique electronic and steric properties.

The chlorine substituent at the 4-position plays a crucial role in modulating the electronic characteristics of the molecule. Chlorine's electronegativity enhances the overall polarity of the compound, which can influence its solubility, stability, and interactions with biological systems. This property has been leveraged in recent studies to investigate the compound's potential as a drug candidate. For instance, researchers have explored its ability to inhibit specific kinase enzymes, which are key targets in cancer therapy.

In addition to its pharmacological applications, 4-Chloro-8-(Trifluoromethyl)Quinazoline has shown promise in materials science. Its aromaticity and heterocyclic structure make it an attractive candidate for use in organic electronics. Recent studies have demonstrated its potential as a building block for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The incorporation of the trifluoromethyl group further enhances its electronic properties, making it suitable for applications requiring high thermal stability and efficient charge transport.

The synthesis and characterization of 4-Chloro-8-(Trifluoromethyl)Quinazoline have been extensively documented in recent scientific literature. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. These analytical techniques have also provided valuable insights into the compound's stereochemistry and dynamic behavior under various conditions.

From an environmental perspective, the compound's biodegradability and eco-toxicity have been evaluated in accordance with current regulatory standards. Initial studies suggest that it exhibits moderate biodegradation rates under aerobic conditions, which is a positive indicator for its potential use in sustainable chemical processes.

In conclusion, 4-Chloro-8-(Trifluoromethyl)Quinazoline (CAS No. 16499-66-4) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with cutting-edge synthetic methodologies and analytical techniques, positions it as a valuable tool for advancing both scientific research and industrial innovation.